Technical Guide: Characterization and Control of Amlodipine Diethyl Ester Maleate
Technical Guide: Characterization and Control of Amlodipine Diethyl Ester Maleate
The following technical guide is structured to provide an exhaustive analysis of Amlodipine Diethyl Ester Maleate , a critical process-related impurity (EP Impurity E) in the manufacturing of Amlodipine.
Executive Summary
In the high-precision development of calcium channel blockers, specifically Amlodipine, impurity profiling is not merely a compliance requirement but a diagnostic tool for process integrity.[1] Amlodipine Diethyl Ester (commonly designated as Impurity E in European Pharmacopoeia) represents a specific structural analogue where the methyl ester at the C5 position is replaced by an ethyl ester.[1]
While Amlodipine is typically formulated as a Besylate or Mesylate salt, the Maleate salt of this impurity is frequently synthesized as the primary reference standard due to its superior crystallinity and stoichiometric stability compared to its hygroscopic besylate counterpart. This guide details the molecular identity, formation mechanism, and self-validating analytical protocols for this specific entity.[1]
Chemical Identity & Molecular Architecture[1][2]
The core difference between the Active Pharmaceutical Ingredient (API) and this impurity lies in the esterification pattern of the dihydropyridine ring. Amlodipine is a mixed ester (3-ethyl, 5-methyl); the impurity is a symmetrical diethyl ester.
Molecular Specifications
| Parameter | Specification |
| Common Name | Amlodipine Diethyl Ester Maleate |
| Pharmacopoeial Designation | Amlodipine EP Impurity E (Maleate Salt) |
| CAS Number | 400024-12-6 (Salt) / 140171-65-9 (Free Base) |
| Chemical Name (IUPAC) | 3,5-Diethyl 2-[(2-aminoethoxy)methyl]-4-(2-chlorophenyl)-6-methyl-1,4-dihydropyridine-3,5-dicarboxylate maleate |
| Molecular Formula (Salt) | C₂₅H₃₁ClN₂O₉ |
| Molecular Formula (Base) | C₂₁H₂₇ClN₂O₅ |
| Molecular Weight (Salt) | 538.97 g/mol |
| Molecular Weight (Base) | 422.90 g/mol |
| Stoichiometry | 1:1 (Base : Maleic Acid) |
| Appearance | White to off-white crystalline solid |
Structural Logic
The mass shift is precise and diagnostic:
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Amlodipine Base: ~408.88 Da[1]
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Delta: +14.02 Da (Replacement of -CH₃ with -CH₂CH₃).
Mechanism of Formation
Understanding the origin of Impurity E is critical for upstream process control.[1] It arises through two primary pathways during the Hantzsch Dihydropyridine Synthesis.
Pathway A: Starting Material Contamination
The synthesis of Amlodipine involves the reaction of Ethyl 4-[2-(phthalimido)ethoxy]acetoacetate with Methyl 3-aminocrotonate .[1]
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Error: If Ethyl 3-aminocrotonate is present as a contaminant (or used erroneously), the symmetrical diethyl ester is formed.
Pathway B: Transesterification
Even with correct starting materials, the use of Ethanol as a reaction solvent creates a risk of transesterification at the C5 position, driven by acid catalysis or high temperatures, converting the methyl ester to an ethyl ester.
Visualization: Synthesis & Divergence Pathway
The following diagram illustrates the Hantzsch reaction and the specific divergence point leading to the Diethyl Ester impurity.
Figure 1: Divergence pathway in Hantzsch synthesis showing the origin of the Diethyl Ester Impurity.[1]
Analytical Protocol & Control Strategy
To detect and quantify this impurity, a self-validating HPLC method is required.[1] The method must distinguish between the methyl/ethyl (API) and ethyl/ethyl (Impurity) forms, which have very similar polarities.
High-Performance Liquid Chromatography (HPLC) Method
This protocol utilizes a C18 stationary phase with a specific end-capping to reduce silanol interactions with the amine group of Amlodipine.[1]
Chromatographic Conditions:
| Parameter | Setting |
| Column | Octadecylsilyl silica gel (C18), 250 mm x 4.6 mm, 5 µm (e.g., Inertsil ODS-3 or equiv) |
| Mobile Phase A | Buffer: 7.0 mL Triethylamine in 1000 mL water, adj. to pH 3.0 with H₃PO₄ |
| Mobile Phase B | Acetonitrile : Methanol (90:10 v/v) |
| Mode | Gradient Elution |
| Flow Rate | 1.0 mL/min |
| Detection | UV at 237 nm (sensitive for dihydropyridine ring) |
| Column Temp | 30°C |
| Injection Vol | 10 µL |
Gradient Program:
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0-15 min: Isocratic or shallow gradient (to separate early eluting salts).
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15-40 min: Ramp Mobile Phase B to elute the more lipophilic Diethyl Ester.
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Note: The Diethyl Ester (Impurity E) is more lipophilic than Amlodipine due to the extra methylene group and will elute after the main API peak.
Analytical Workflow Diagram
The following workflow ensures the identity of the impurity is confirmed not just by retention time, but by orthogonal spectral data.
Figure 2: Analytical workflow for the identification and quantification of Impurity E.
Synthesis of the Reference Standard
For research and QC purposes, the Maleate salt is preferred over the Besylate for the reference standard because it forms a stable, non-hygroscopic solid that is easier to weigh accurately.
Protocol Summary:
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Preparation of Base: The crude Diethyl Ester free base is dissolved in Ethanol.[1]
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Salt Formation: Maleic acid (1.05 equivalents) is dissolved in Ethanol and added to the base solution.[1]
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Crystallization: The mixture is stirred at room temperature. The maleate salt typically precipitates as a white solid.[1]
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Purification: Recrystallization from Ethanol/Ethyl Acetate ensures the removal of any unreacted starting materials.[1]
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Validation: 1H-NMR must show the diagnostic ethyl quartet/triplet at the C5 ester position, replacing the methyl singlet seen in Amlodipine.[1]
References
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European Pharmacopoeia Commission. (2023).[1] Amlodipine Besilate Monograph 01/2008:1491. European Directorate for the Quality of Medicines & HealthCare.[1] Link[1]
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LGC Standards. (n.d.). Amlodipine Diethyl Ester Maleate - Product Specification. Retrieved from LGC Standards. Link
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Toronto Research Chemicals. (n.d.).[1] Amlodipine Diethyl Ester Maleate Data Sheet. Retrieved from TRC.[1] Link
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R. P. Kishore, et al. (2016).[3] Development and Validation of Amlodipine Impurities in Amlodipine Tablets Using Design Space Computer Modeling. American Journal of Analytical Chemistry. Link
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Basak, A. K., et al. (2012).[1] Stress degradation studies on amlodipine besylate and development of a validated stability-indicating HPLC method. Journal of Pharmaceutical Analysis. Link
